Cas no 1353893-25-0 (tert-Butyi-2-amino Edoxaban)

• Product Name: tert-Butyi-2-amino Edoxaban
• CAS No: 1353893-25-0
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 4736886
• Update Time: 2025-07-16

tert-Butyi-2-amino Edoxaban Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1R,2R,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate
• J3.626.163C
• [2alpha-Amino-5alpha-(dimethylcarbamoyl)cyclohexane-1beta-yl]carbamic acid tert-butyl ester
• tert-butyl N-[(1R,2R,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate
• tert-Butyi-2-amino Edoxaban

• Inchi： 1S/C14H27N3O3/c1-14(2,3)20-13(19)16-11-8-9(6-7-10(11)15)12(18)17(4)5/h9-11H,6-8,15H2,1-5H3,(H,16,19)/t9-,10+,11+/m0/s1
• InChI Key： JCHIBKSSZNWERE-HBNTYKKESA-N
• SMILES： O=C([C@H]1CC[C@H]([C@@H](C1)NC(=O)OC(C)(C)C)N)N(C)C

Computed Properties

• Exact Mass: 285.20524173 g/mol
• Monoisotopic Mass: 285.20524173 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.7
• Molecular Weight: 285.38

Additional information on tert-Butyi-2-amino Edoxaban

Introduction to Tert-Butyl-2-amino Edoxaban (CAS No: 1353893-25-0)

Tert-butyl-2-amino Edoxaban, with the chemical identifier CAS No: 1353893-25-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound is a derivative of Edoxaban, a well-known anticoagulant that has garnered considerable attention for its efficacy in preventing thromboembolic events. The introduction of the tert-butyl group and the 2-amino moiety into the Edoxaban structure has opened new avenues for research, particularly in understanding the mechanisms of action and potential therapeutic applications.

The development of Tert-butyl-2-amino Edoxaban is rooted in the broader goal of optimizing anticoagulant therapies to enhance patient outcomes while minimizing side effects. Edoxaban, a direct factor Xa inhibitor, operates by binding to and inhibiting factor Xa, thereby reducing thrombin generation and preventing clot formation. The structural modifications introduced in Tert-butyl-2-amino Edoxaban aim to improve pharmacokinetic properties, such as bioavailability and half-life, while maintaining or even enhancing its anticoagulant activity.

Recent studies have highlighted the importance of structural derivatives in developing next-generation anticoagulants. The tert-butyl group, a bulky alkyl group, can influence the binding affinity and selectivity of the compound towards its target enzyme. Meanwhile, the 2-amino substitution can modify the compound's solubility and metabolic stability, making it more suitable for clinical use. These modifications have been strategically designed to address some of the limitations observed with earlier anticoagulants, such as warfarin and heparin.

In terms of pharmacodynamics, Tert-butyl-2-amino Edoxaban has shown promise in preclinical studies for its ability to inhibit factor Xa with high specificity. This specificity is crucial for minimizing bleeding complications, a common concern with anticoagulant therapy. The compound's interaction with factor Xa has been extensively studied using computational modeling and experimental techniques. These studies have revealed that the tert-butyl group enhances binding by stabilizing the enzyme-inhibitor complex, while the 2-amino group contributes to optimal positioning within the active site.

The pharmacokinetic profile of Tert-butyl-2-amino Edoxaban has also been a focus of research. Unlike some older anticoagulants that require frequent dosing due to short half-lives, this derivative has demonstrated a prolonged half-life, allowing for less frequent administration. This attribute is particularly beneficial for patients who need continuous anticoagulation therapy but prefer a more manageable dosing schedule. Additionally, studies suggest that Tert-butyl-2-amino Edoxaban exhibits good oral bioavailability, making it a candidate for oral formulations that could replace injectable therapies.

One of the most compelling aspects of Tert-butyl-2-amino Edoxaban is its potential to address gaps in current anticoagulant therapies. For instance, it may offer superior efficacy in patients with renal impairment, where many existing options are less effective or require dose adjustments. Furthermore, its unique structural features may make it less susceptible to drug-drug interactions compared to other anticoagulants. These properties are particularly relevant given the increasing prevalence of polypharmacy in aging populations.

From a medicinal chemistry perspective, the synthesis of Tert-butyl-2-amino Edoxaban represents an elegant example of structural optimization. The introduction of both the tert-butyl and 2-amino groups required careful consideration to ensure that these modifications did not compromise the compound's overall activity or solubility. Advances in synthetic methodologies have enabled researchers to construct this derivative efficiently while maintaining high purity standards.

The clinical potential of Tert-butyl-2-amino Edoxaban is currently under investigation through various preclinical and clinical trials. Early results are promising, indicating that this compound may offer a safer and more effective alternative to existing treatments. However, further research is needed to fully understand its long-term safety profile and optimal dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this promising therapeutic agent.

In conclusion,Tert-butyl-2-amino Edoxaban (CAS No: 1353893-25-0) represents a significant step forward in anticoagulant therapy. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for clinical use. As research continues to uncover new insights into its mechanisms of action, Tert-butyl-2-amino Edoxaban has the potential to improve outcomes for patients requiring anticoagulation therapy worldwide.